3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide is a useful research compound. Its molecular formula is C19H18FN5O3 and its molecular weight is 383.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Properties
Synthesis of Azole Derivatives : This compound is involved in the synthesis of azole derivatives, which have shown good antibacterial activity against specific strains like Rhizobium radiobacter (Tumosienė et al., 2012).
Antimicrobial and Anticancer Agents : Various derivatives of this compound have been synthesized and evaluated for antimicrobial activity against different bacterial and fungal strains. Some derivatives also demonstrated potential as anticancer agents (Çıkla et al., 2013).
Antibacterial and Antifungal Activities : Novel derivatives have been synthesized showing significant antibacterial and antifungal activities, comparable to standard antimicrobial agents (Helal et al., 2013).
Antioxidant and Anticancer Activity : Derivatives of this compound have shown notable antioxidant activity and cytotoxicity against human cancer cell lines, such as glioblastoma and breast cancer cells (Tumosienė et al., 2020).
Anticonvulsant and Neurotoxicity Evaluation : Certain analogs of this compound have been synthesized and evaluated for their anticonvulsant activity, proving the importance of pharmacophore models in drug design (Kamal et al., 2013).
Antiproliferative Activity : Derivatives have been tested for antiproliferative activities against human lung tumor cell lines, showing significant efficacy (Shaharyar et al., 2007).
properties
IUPAC Name |
3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN5O3/c20-13-3-1-2-11(8-13)19-22-18(28-25-19)7-6-16(26)21-14-4-5-15-12(9-14)10-17(27)24-23-15/h1-3,8,10,14H,4-7,9H2,(H,21,26)(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOHYKLQFBDXKIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NNC(=O)C=C2CC1NC(=O)CCC3=NC(=NO3)C4=CC(=CC=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.